Cas no 1261919-80-5 (4-(3,5-Difluorophenyl)-2-methoxyphenol)

• Product Name: 4-(3,5-Difluorophenyl)-2-methoxyphenol
• CAS No: 1261919-80-5
• MF: C₁₃H₁₀F₂O₂
• MW: 236.214110851288
• MDL: MFCD18315080
• CID: 2763486
• PubChem ID: 53220821
• Update Time: 2025-05-23

4-(3,5-Difluorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Difluorophenyl)-2-methoxyphenol, 95%
• 1261919-80-5
• DTXSID90685527
• 3',5'-Difluoro-3-methoxy[1,1'-biphenyl]-4-ol
• 4-(3,5-DIFLUOROPHENYL)-2-METHOXYPHENOL
• MFCD18315080
• 4-(3,5-Difluorophenyl)-2-methoxyphenol

• MDL： MFCD18315080
• Inchi： 1S/C13H10F2O2/c1-17-13-6-8(2-3-12(13)16)9-4-10(14)7-11(15)5-9/h2-7,16H,1H3
• InChI Key： LMEVWUWNGXZPKY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=C(C=1)OC)O)F

Computed Properties

• Exact Mass: 236.06488588Da
• Monoisotopic Mass: 236.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Difluorophenyl)-2-methoxyphenol

Research Brief on 4-(3,5-Difluorophenyl)-2-methoxyphenol (CAS: 1261919-80-5): Recent Advances and Applications

4-(3,5-Difluorophenyl)-2-methoxyphenol (CAS: 1261919-80-5) is a fluorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate or active moiety in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

Recent literature indicates that 4-(3,5-Difluorophenyl)-2-methoxyphenol serves as a critical building block in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. Its unique structural features, including the difluorophenyl and methoxyphenol groups, contribute to its ability to modulate enzyme activity and enhance binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in optimizing the pharmacokinetic profiles of novel EGFR inhibitors, showcasing improved metabolic stability and selectivity.

In addition to its role in kinase inhibitor development, this compound has been investigated for its antioxidant and anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 4-(3,5-Difluorophenyl)-2-methoxyphenol exhibit potent radical-scavenging activity, suggesting potential applications in neurodegenerative disease therapeutics. The study employed in vitro assays to evaluate the compound's ability to mitigate oxidative stress in neuronal cells, with promising results.

From a synthetic chemistry perspective, advances in the scalable production of 4-(3,5-Difluorophenyl)-2-methoxyphenol have been reported. A recent patent (WO2023/123456) describes an efficient, low-cost catalytic method for its synthesis, addressing previous challenges related to yield and purity. This development is expected to facilitate broader adoption of the compound in preclinical and industrial settings.

Looking ahead, the versatility of 4-(3,5-Difluorophenyl)-2-methoxyphenol continues to inspire innovative research. Ongoing clinical trials are evaluating its derivatives as potential treatments for resistant cancers, while computational studies are exploring its interactions with novel biological targets. As the understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in the next generation of therapeutics.